Deoxypyridinoline Chloride Trihydrochloride Salt
Deoxypyridinoline Chloride Trihydrochloride Salt
Brand Name:
Vulcanchem
CAS No.:
204074-56-6
VCID:
VC0024299
InChI:
InChI=1S/C18H28N4O7.ClH/c19-12(16(24)25)3-1-2-6-22-8-10(4-5-13(20)17(26)27)11(15(23)9-22)7-14(21)18(28)29;/h8-9,12-14H,1-7,19-21H2,(H3-,23,24,25,26,27,28,29);1H/t12-,13-,14-;/m0./s1
SMILES:
C1=C(C(=C(C=[N+]1CCCCC(C(=O)O)N)O)CC(C(=O)O)N)CCC(C(=O)O)N.[Cl-]
Molecular Formula:
C18H29ClN4O7
Molecular Weight:
448.9 g/mol
Deoxypyridinoline Chloride Trihydrochloride Salt
CAS No.: 204074-56-6
Reference Standards
VCID: VC0024299
Molecular Formula: C18H29ClN4O7
Molecular Weight: 448.9 g/mol
| CAS No. | 204074-56-6 |
|---|---|
| Product Name | Deoxypyridinoline Chloride Trihydrochloride Salt |
| Molecular Formula | C18H29ClN4O7 |
| Molecular Weight | 448.9 g/mol |
| IUPAC Name | (2S)-2-amino-6-[4-[(2S)-2-amino-2-carboxyethyl]-3-[(3S)-3-amino-3-carboxypropyl]-5-hydroxypyridin-1-ium-1-yl]hexanoic acid;chloride |
| Standard InChI | InChI=1S/C18H28N4O7.ClH/c19-12(16(24)25)3-1-2-6-22-8-10(4-5-13(20)17(26)27)11(15(23)9-22)7-14(21)18(28)29;/h8-9,12-14H,1-7,19-21H2,(H3-,23,24,25,26,27,28,29);1H/t12-,13-,14-;/m0./s1 |
| Standard InChIKey | OTJBEQWPRFQNFU-JKBZPBJLSA-N |
| Isomeric SMILES | C1=C(C(=C(C=[N+]1CCCC[C@@H](C(=O)O)N)O)C[C@@H](C(=O)O)N)CC[C@@H](C(=O)O)N.[Cl-] |
| SMILES | C1=C(C(=C(C=[N+]1CCCCC(C(=O)O)N)O)CC(C(=O)O)N)CCC(C(=O)O)N.[Cl-] |
| Canonical SMILES | C1=C(C(=C(C=[N+]1CCCCC(C(=O)O)N)O)CC(C(=O)O)N)CCC(C(=O)O)N.[Cl-] |
| Synonyms | 4-[(2S)-2-Amino-2-carboxyethyl]-1-[(5S)-5-amino-5-carboxypentyl]-3-[(3S)-3-amino-3-carboxypropyl]-5-hydroxypyridinium Chloride Trihydrochloride Salt; Lysylpyridinoline; |
| PubChem Compound | 15858702 |
| Last Modified | Nov 11 2021 |
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